1-(1,3-Dioxolan-2-YL)-4-methylpiperazine

• CAS No.: 84033-69-2
• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 1-(1,3-dioxolan-2-yl)-4-methylpiperazine
• InChI: InChI=1S/C8H16N2O2/c1-9-2-4-10(5-3-9)8-11-6-7-12-8/h8H,2-7H2,1H3
• InChI Key: GKQLCERFTXKCTJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2OCCO2

Description

1-(1,3-Dioxolan-2-YL)-4-methylpiperazine is a useful research compound. Its molecular formula is C8H16N2O2 and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The amide acetal produced in Example 1 (3.03 g, 0.015 mole) was combined while stirring with ethylene glycol (0.93 g, 0.015 mole) in a glass flask at ambient temperature under nitrogen. The reaction was continued with stirring for 18 hours. The by-product ethanol formed during the reaction was removed by vacuum and the reaction continued for an additional 18 hours with stirring under vacuum. The resulting product was found to have a boiling point of about 220° C., and identified as the desired product by NMR spectroscopy.